Cas no 1804772-62-0 (2-(Aminomethyl)-6-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine)
2-(Aminomethyl)-6-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine is a specialized pyridine derivative featuring a trifluoromethoxy group, a hydroxy group, and an aminomethyl substituent, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-donating (hydroxy, methoxy) and electron-withdrawing (trifluoromethoxy) groups enhances its reactivity in selective functionalization reactions. The aminomethyl group provides a handle for further derivatization, while the trifluoromethoxy moiety contributes to improved metabolic stability and lipophilicity in target compounds. This compound is particularly valuable in the development of bioactive molecules, where its structural motifs can influence binding affinity and pharmacokinetic properties. Its well-defined reactivity profile makes it suitable for precise synthetic applications.
1804772-62-0 structure
Product Name:2-(Aminomethyl)-6-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine
CAS No:1804772-62-0
MF:C8H9F3N2O3
MW:238.163872480392
CID:4828513
Update Time:2025-05-28
2-(Aminomethyl)-6-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
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- 2-(Aminomethyl)-6-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine
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- Inchi： 1S/C8H9F3N2O3/c1-15-7-4(3-12)13-6(14)2-5(7)16-8(9,10)11/h2H,3,12H2,1H3,(H,13,14)
- InChI Key： RUAOOHSCPSCFFI-UHFFFAOYSA-N
- SMILES： FC(OC1=CC(NC(CN)=C1OC)=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 360
- XLogP3: -0.3
- Topological Polar Surface Area: 73.6
2-(Aminomethyl)-6-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029099939-1g |
2-(Aminomethyl)-6-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine |
1804772-62-0 | 97% | 1g |
$1,504.90 | 2022-04-01 |
2-(Aminomethyl)-6-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine Related Literature
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1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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